Cas no 2549020-05-3 (6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine)

• Product Name: 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine
• CAS No: 2549020-05-3
• MF: C₁₈H₂₁N₉
• MW: 363.419641256332
• CID: 5311902
• PubChem ID: 154853673
• Update Time: 2025-07-23

6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine Chemical and Physical Properties

Names and Identifiers

• 2549020-05-3
• 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine
• F6792-2130
• AKOS040731105
• 6-[4-(2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl)-1-piperazinyl]-7-methyl-7H-purine

• Inchi： 1S/C18H21N9/c1-12-9-15(27-14(22-12)8-13(2)23-27)25-4-6-26(7-5-25)18-16-17(19-10-20-18)21-11-24(16)3/h8-11H,4-7H2,1-3H3
• InChI Key： QETWHKULWCFDBK-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=NC=NC=2N2CCN(C3N4N=C(C)C=C4N=C(C)C=3)CC2)N=C1

Computed Properties

• Exact Mass: 363.19199171g/mol
• Monoisotopic Mass: 363.19199171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.79±0.30(Predicted)

Additional information on 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine

Introduction to 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine (CAS No. 2549020-05-3)

6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2549020-05-3, belongs to a class of heterocyclic molecules that exhibit remarkable potential in modulating biological pathways relevant to human health and disease. The intricate structure of this molecule, featuring a combination of pyrazolo[1,5-a]pyrimidine and piperazine moieties, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine is characterized by its multilayered aromatic system, which includes fused rings and functional groups that contribute to its unique chemical properties. The presence of a 7-methyl group on the purine ring and a 2,5-dimethylpyrazolo[1,5-a]pyrimidine core enhances its interactions with biological targets, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate pyrazolo[1,5-a]pyrimidine derivatives. These heterocycles have been extensively studied for their ability to interact with various enzymes and receptors involved in critical physiological processes. The piperazine moiety in this compound further expands its potential applications by enabling selective binding to specific biological targets. This dual functionality makes 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine a versatile molecule that could be harnessed for the development of drugs targeting multiple diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated therapeutic efficacy in preclinical and clinical studies. For instance, related purine derivatives have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The unique combination of structural features in 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine suggests that it may exhibit similar or even enhanced biological activities. This hypothesis has been supported by preliminary computational studies that predict favorable binding affinities for various protein targets.

The synthesis of 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves the strategic formation of key functional groups while maintaining high regioselectivity and yield. Advanced methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. This synthetic approach not only highlights the synthetic prowess of the research team but also underscores the compound's feasibility for large-scale production if needed.

From a medicinal chemistry perspective, the structural features of this compound make it an excellent candidate for structure-based drug design (SBDD). By leveraging computational modeling techniques such as molecular docking and molecular dynamics simulations, researchers can predict how 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-7-methyl-7H-purine interacts with biological targets at the atomic level. These insights can guide the optimization process to enhance potency, selectivity, and pharmacokinetic properties.

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds like 6-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-y l)-7-methyl - 7 H - purine against diverse disease-related targets. Preliminary HTS data suggest that this compound exhibits promising activity against certain kinases and transcription factors known to be involved in cancer progression. These findings are particularly intriguing given the increasing demand for targeted therapies in oncology.

The potential therapeutic applications of 6-(4-{2 , 5 - dim eth y l py raz ol o [ 1 , 5 - a ] p y rim idin - 7 - y l } p ip er az ine - 1 - y l ) - 7 - me th yl - 7 H - pur ine extend beyond oncology. Emerging evidence suggests that this compound may also have utility in treating inflammatory diseases by modulating immune responses through interaction with specific receptors or enzymes. Additionally , its structural resemblance to known antimicrobial agents raises the possibility of exploring its efficacy against resistant bacterial strains.

In conclusion,6-(4-{2 , 5 - dim eth y l py raz ol o [ 1 , 5 - a ] p y rim idin - 7 - y l } p ip er az ine - 1 - y l ) - 7 - me th yl - 7 H - pur ine (CAS No . 2549020 - 05 - 3) represents a significant advancement in pharmaceutical chemistry with substantial potential for further development into novel therapeutics . Its unique structural features , combined with promising preliminary biological activity , position it as a valuable asset in ongoing drug discovery efforts . As research continues to uncover new insights into its pharmacological properties , this compound is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas .